![molecular formula C21H21BrN2O4 B252868 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B252868.png)
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of indole derivatives and has been found to exhibit promising biological activities. In
Mechanism of Action
The mechanism of action of 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been found to exhibit anti-inflammatory and antioxidant activities. Additionally, this compound has been shown to have a protective effect against liver damage induced by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potent antitumor activity. This compound has been found to be effective against various cancer cell lines, making it a potential candidate for cancer research. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. One of the most promising directions is to explore the potential of this compound as a therapeutic agent for cancer treatment. Additionally, further studies can be conducted to investigate the mechanism of action of this compound and identify its molecular targets. Furthermore, research can be conducted to optimize the synthesis method of this compound to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of 3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been reported in the literature. One of the most commonly used methods involves the reaction of 3-bromoacetophenone with morpholine in the presence of sodium hydride to obtain 3-bromo-N-(4-morpholinyl)acetamide. This intermediate is then reacted with 3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in the presence of acetic anhydride and a catalytic amount of sulfuric acid to yield the final product.
Scientific Research Applications
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has been found to exhibit promising biological activities that make it a potential candidate for scientific research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Properties
Molecular Formula |
C21H21BrN2O4 |
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Molecular Weight |
445.3 g/mol |
IUPAC Name |
3-[2-(3-bromophenyl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)indol-2-one |
InChI |
InChI=1S/C21H21BrN2O4/c22-16-5-3-4-15(12-16)19(25)13-21(27)17-6-1-2-7-18(17)24(20(21)26)14-23-8-10-28-11-9-23/h1-7,12,27H,8-11,13-14H2 |
InChI Key |
JXZZDPSZEIIWSX-UHFFFAOYSA-N |
SMILES |
C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC(=CC=C4)Br)O |
Canonical SMILES |
C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC(=CC=C4)Br)O |
Origin of Product |
United States |
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